Cas no 7443-25-6 (Dimethyl (p-methoxybenzylidene)malonate)

Dimethyl (p-methoxybenzylidene)malonate is a versatile organic compound primarily used as an intermediate in fine chemical synthesis. Its structure features a conjugated system with an electron-rich p-methoxybenzylidene group, enhancing reactivity in Michael additions, cyclizations, and other C–C bond-forming reactions. The compound’s high purity and stability under standard conditions make it suitable for applications in pharmaceuticals, agrochemicals, and materials science. Its ester groups provide additional functionalization opportunities, while the methoxy substituent influences electronic properties, facilitating selective transformations. The product is typically supplied as a crystalline solid with well-defined melting characteristics, ensuring consistent performance in synthetic workflows. Proper storage under inert conditions is recommended to maintain long-term stability.
Dimethyl (p-methoxybenzylidene)malonate structure
7443-25-6 structure
Product Name:Dimethyl (p-methoxybenzylidene)malonate
CAS No:7443-25-6
MF:C13H14O5
MW:250.247264385223
MDL:MFCD09753105
CID:95156
PubChem ID:100478
Update Time:2025-06-14

Dimethyl (p-methoxybenzylidene)malonate Chemical and Physical Properties

Names and Identifiers

    • dimethyl (p-methoxybenzylidene)malonate
    • Propanedioic acid, (4-methoxyphenyl)methylene-, dimethyl ester
    • HOSTAVINPR-25
    • DIMETHYL(PARA-METHOXYBENZYLIDENE)MALONATE
    • 4-Methoxybenzylidene malonic acid dimethyl ester
    • dimethyl 2-[(4-methoxyphenyl)methylidene]propanedioate
    • DIMETHYL 4-METHOXY BENZYL IDENEMALONATE
    • 4-methoxybenzylidenemalonate
    • Cyasorb UV 1988
    • dimethyl para-methoxybenzalmalonate
    • EINECS 231-185-8
    • 2-(4-Methoxybenzylidene)malonic Acid Dimethyl Ester
    • Hostavin BRE 25
    • Hostavin PR 25
    • NSC 306435
    • PR 25
    • Sanduvor PR 25
    • Dimethyl (4-methoxybenzylidene)malonate
    • Propanedioic acid, [(4-methoxyphenyl)methylene]-, dimethyl ester
    • VXO4D73WEH
    • Dimethyl 2-(4-Methoxybenzylidene)Malonate
    • JMFYZMAVUHNCPW-UHFFFAOYSA-N
    • Propanedioic acid, ((4-methoxyphenyl)methylene)-, dimethyl ester
    • Propanedioic acid, 2-[(4-methoxyphenyl)methylene]-, 1,3-dimethyl ester
    • Propanedioic acid, 2-((4-me
    • UV988 ABSORBER B-CAP Tetraethyl 2,2'-(1,4-phenylenedimethylidyne)bismalonate
    • UNII-VXO4D73WEH
    • Malonic acid, (p-methoxybenzylidene)-, dimethyl ester
    • AKOS000264909
    • DTXSID5042328
    • Q27292078
    • NSC306435
    • 7443-25-6
    • D5642
    • SY089197
    • D90415
    • NSC-306435
    • NS00006878
    • p-methoxybenzylidenemalonic acid dimethyl ester
    • SCHEMBL77601
    • MFCD09753105
    • BDBM50391676
    • CHEMBL2148174
    • 1,3-DIMETHYL 2-[(4-METHOXYPHENYL)METHYLIDENE]PROPANEDIOATE
    • 2-[(4-methoxyphenyl)methylene]propanedioic acid, dimethyl ester
    • Dimethyl2-(4-Methoxybenzylidene)Malonate
    • dimethyl 4-methoxy benzylidene malonate
    • Propanedioic acid, 2-((4-methoxyphenyl)methylene)-, 1,3-dimethyl ester
    • ((4-METHOXYPHENYL)METHYLENE)MALONIC ACID DIMETHYL ESTER
    • AS-64110
    • dimethyl 4-methoxybenzylidenemalonate
    • ALBB-019705
    • DS-007501
    • Dimethyl (p-methoxybenzylidene)malonate
    • MDL: MFCD09753105
    • Inchi: 1S/C13H14O5/c1-16-10-6-4-9(5-7-10)8-11(12(14)17-2)13(15)18-3/h4-8H,1-3H3
    • InChI Key: JMFYZMAVUHNCPW-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(/C=C(\C(=O)OC)/C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 250.08400
  • Monoisotopic Mass: 250.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 61.8

Experimental Properties

  • Density: 1.187
  • Melting Point: 57.0 to 61.0 deg-C
  • Boiling Point: 130°C/0.04mmHg(lit.)
  • PSA: 61.83000
  • LogP: 1.42460

Dimethyl (p-methoxybenzylidene)malonate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Dimethyl (p-methoxybenzylidene)malonate Suppliers

Amadis Chemical Company Limited
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(CAS:7443-25-6)Dimethyl (p-methoxybenzylidene)malonate
Order Number:A1049770
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:29
Price ($):255.0
Email:sales@amadischem.com

Additional information on Dimethyl (p-methoxybenzylidene)malonate

Recent Advances in the Application of Dimethyl (p-methoxybenzylidene)malonate (CAS: 7443-25-6) in Chemical Biology and Pharmaceutical Research

Dimethyl (p-methoxybenzylidene)malonate (CAS: 7443-25-6) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its role in organic synthesis, drug discovery, and material science. The presence of both ester and methoxybenzylidene functional groups makes it a valuable intermediate for the construction of complex molecular architectures. Recent studies have highlighted its utility in the development of novel therapeutic agents and as a building block for advanced materials.

One of the most notable applications of Dimethyl (p-methoxybenzylidene)malonate is its use as a key intermediate in the synthesis of biologically active compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel anti-inflammatory agents. The researchers utilized the compound's reactive double bond to facilitate Michael addition reactions, leading to the formation of derivatives with potent cyclooxygenase-2 (COX-2) inhibitory activity. These findings suggest that Dimethyl (p-methoxybenzylidene)malonate could serve as a valuable scaffold for the development of next-generation anti-inflammatory drugs.

In addition to its pharmaceutical applications, Dimethyl (p-methoxybenzylidene)malonate has also been investigated for its role in materials science. A recent study in ACS Applied Materials & Interfaces explored its use as a precursor for the synthesis of conjugated polymers with tunable optoelectronic properties. The researchers found that the compound's ability to undergo polymerization under mild conditions made it an attractive candidate for the development of organic semiconductors. These materials have potential applications in flexible electronics and photovoltaic devices, highlighting the compound's versatility beyond traditional pharmaceutical uses.

Another area of interest is the compound's potential in chemical biology. A 2024 publication in Chemical Communications reported the use of Dimethyl (p-methoxybenzylidene)malonate as a probe for studying protein-ligand interactions. The researchers designed a series of fluorescent derivatives that could selectively bind to specific protein targets, enabling real-time monitoring of binding events. This approach opens new avenues for understanding molecular recognition processes and could facilitate the discovery of novel drug candidates.

Despite these promising developments, challenges remain in the large-scale production and application of Dimethyl (p-methoxybenzylidene)malonate. Recent research has focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2023 study in Green Chemistry introduced a solvent-free catalytic method that significantly enhanced the efficiency of the compound's synthesis. Such advancements are critical for ensuring the sustainable use of this compound in industrial and research settings.

In conclusion, Dimethyl (p-methoxybenzylidene)malonate (CAS: 7443-25-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to materials science, underscore its importance as a versatile chemical building block. Ongoing research efforts are expected to further elucidate its potential and address current limitations, paving the way for innovative applications in the years to come.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:7443-25-6)Dimethyl (p-methoxybenzylidene)malonate
A1049770
Purity:99%
Quantity:100g
Price ($):255.0
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